Cas no 66287-29-4 (Phenol, 4-[(2,4-dichlorophenoxy)methyl]-)

• Product Name: Phenol, 4-[(2,4-dichlorophenoxy)methyl]-
• CAS No: 66287-29-4
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• CID: 388515
• PubChem ID: 14119278
• Update Time: 2025-04-19

Phenol, 4-[(2,4-dichlorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(2,4-dichlorophenoxy)methyl]-
• 4-[(2,4-dichlorophenoxy)methyl]phenol
• 4-(2,4-dichlorophenoxy-methyl)-phenol
• PJKIZNQAXPJGPJ-UHFFFAOYSA-N
• SCHEMBL11512939
• DTXSID40556177
• 66287-29-4

• Inchi： 1S/C13H10Cl2O2/c14-10-3-6-13(12(15)7-10)17-8-9-1-4-11(16)5-2-9/h1-7,16H,8H2
• InChI Key： PJKIZNQAXPJGPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC(=CC=1)O)Cl

Computed Properties

• Exact Mass: 268.0057849g/mol
• Monoisotopic Mass: 268.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų